Cas no 1807103-40-7 (2,5-Bis(trifluoromethyl)-4-bromomandelic acid)

• Product Name: 2,5-Bis(trifluoromethyl)-4-bromomandelic acid
• CAS No: 1807103-40-7
• MF: C₁₀H₅BrF₆O₃
• MW: 367.039323568344
• CID: 4797229
• Update Time: 2023-08-17

2,5-Bis(trifluoromethyl)-4-bromomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-bromomandelic acid

• Inchi： 1S/C10H5BrF6O3/c11-6-2-4(9(12,13)14)3(7(18)8(19)20)1-5(6)10(15,16)17/h1-2,7,18H,(H,19,20)
• InChI Key： SLMYKPRHFPEKPR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C=C1C(F)(F)F)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5